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Compound of Interest

Compound Name: Ethidium homodimer

Cat. No.: B1671397

Audience: Researchers, scientists, and drug development professionals.

Introduction

Three-dimensional (3D) cell culture models, such as spheroids and organoids, are increasingly
vital in drug discovery and cancer research. Their structure more accurately mimics the in vivo
microenvironment compared to traditional 2D monolayer cultures.[1][2] Assessing cell viability
within these complex structures is crucial for evaluating drug efficacy and toxicity. Ethidium
homodimer-1 (EthD-1) is a high-affinity, red fluorescent nucleic acid dye that serves as an
excellent marker for identifying dead or membrane-compromised cells.[3][4] Its inability to cross
the intact plasma membranes of live cells makes it a reliable tool for visualizing and quantifying
cell death in 3D models.[5] When a cell's membrane is compromised, EthD-1 enters, binds to
nucleic acids, and exhibits a significant fluorescence enhancement, enabling selective
detection of non-viable cells.

Principle of Action

Ethidium homodimer-1 is a dicationic, high-affinity nucleic acid stain that is effectively
excluded by the intact plasma membrane of viable cells. In contrast, cells undergoing late-
stage apoptosis or necrosis, which are characterized by compromised membrane integrity,
readily permit the entry of EthD-1. Upon intercalating with double-stranded DNA and RNA, its
fluorescence intensity increases by more than 30 to 40-fold, emitting a strong red fluorescence.
This characteristic allows for the precise identification and quantification of dead cells within a
3D cell culture.
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Start: 3D Spheroids in Multi-well Plate

Prepare Staining Solution (e.g., 2uM Calcein AM, 4uM EthD-1)

i

Gently Remove Half of the Culture Medium

;

Add Equal Volume of Staining Solution

;

Incubate at 37°C for 30-60 min (Protect from Light)

Optional: Wash with DPBS

Proceed

Acquire Z-Stack Images with Fluorescence Microscope

Image Analysis: Quantify Green (Live) and Red (Dead) Fluorescence

End: Determine % Viability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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